Cas no 898778-05-7 (Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate
• CAS No: 898778-05-7
• MF: C₁₆H₂₀Cl₂O₃
• MW: 331.234203338623
• CID: 1945439
• PubChem ID: 24727531
• Update Time: 2025-06-29

Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-(2,4-dichlorophenyl)-8-oxo-octanoate
• LogP
• MS-21105
• 898778-05-7
• MFCD02261363
• ETHYL8-(2,4-DICHLOROPHENYL)-8-OXOOCTANOATE
• DTXSID10645749
• AKOS016022968
• Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate

• MDL： MFCD02261363
• Inchi： 1S/C16H20Cl2O3/c1-2-21-16(20)8-6-4-3-5-7-15(19)13-10-9-12(17)11-14(13)18/h9-11H,2-8H2,1H3
• InChI Key： DSOLURMKBOQXFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCCCCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 330.07900
• Monoisotopic Mass: 330.0789499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 5.07980

Additional information on Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate

Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate (CAS No. 898778-05-7): A Comprehensive Overview

Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate, identified by its CAS number 898778-05-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of functional groups, exhibits promising properties that make it a valuable candidate for various applications in medicinal chemistry and material science.

The molecular structure of Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate consists of an octanoate ester backbone substituted with a phenyl ring at the 8th carbon position. The phenyl ring is further modified with two chlorine atoms at the 2nd and 4th positions, creating a 2,4-dichlorophenyl substituent. This specific configuration imparts distinct chemical characteristics to the compound, making it particularly interesting for synthetic and biological studies.

In recent years, Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate has been studied for its potential role in the development of novel pharmaceutical agents. The presence of the oxooctanoate group suggests possible applications in the synthesis of bioactive molecules that could interact with biological targets. Research has indicated that such compounds may have utility in modulating enzyme activity and cellular signaling pathways, which are critical in the treatment of various diseases.

One of the most intriguing aspects of Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate is its structural similarity to certain known pharmacophores. These pharmacophores have been extensively investigated for their therapeutic effects, and the compound’s design aims to leverage these known interactions while introducing novel modifications. This approach has been successful in several drug discovery programs, where slight structural variations can significantly enhance biological activity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate more accurately. Molecular docking studies have shown that this compound can bind effectively to specific protein targets, suggesting its potential as a lead compound for further development. Additionally, computational models have helped in optimizing its structure to improve pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2,4-dichlorophenyl group necessitates careful handling to avoid unwanted side reactions. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield, making it feasible to produce the compound on a larger scale for industrial applications.

In addition to its pharmaceutical potential, Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate has shown promise in material science applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of advanced materials with tailored functionalities. For instance, it can be incorporated into polymers or coatings to enhance their thermal stability or mechanical strength.

The environmental impact of Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate is another area of interest. Studies have been conducted to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that the compound exhibits moderate persistence under certain conditions but can be broken down into less harmful metabolites over time. This information is crucial for developing sustainable practices in its use and disposal.

As research continues to evolve, new applications for Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate are likely to emerge. The combination of its structural features and functional groups provides a rich foundation for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible benefits for society.

In conclusion, Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate (CAS No. 898778-05-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and properties make it a valuable tool for researchers seeking to develop novel treatments and advanced materials. As our understanding of its capabilities grows, so too will its applications across various scientific disciplines.